2-({3-butyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(4-acetamidophenyl)acetamide

• IUPAC Name: N-(4-acetamidophenyl)-2-(3-butyl-4-oxothieno[3,2-d]pyrimidin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C20H22N4O3S2/c1-3-4-10-24-19(27)18-16(9-11-28-18)23-20(24)29-12-17(26)22-15-7-5-14(6-8-15)21-13(2)25/h5-9,11H,3-4,10,12H2,1-2H3,(H,21,25)(H,22,26)
• InChI Key: UHQLFHSBSXBEDX-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=O)C2=C(C=CS2)N=C1SCC(=O)NC3=CC=C(C=C3)NC(=O)C
• Molecular Formula: C20H22N4O3S2
• Molecular Weight: 430.5 g/mol
• CAS No.: 1252911-69-5

Description

“2-({3-butyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(4-acetamidophenyl)acetamide” is a compound with the molecular formula C19H20ClN3O3S2. It has a molecular weight of 438.0 g/mol.

Synthesis Analysis

The synthesis of similar thieno[2,3-d]pyrimidine derivatives has been reported in the literature. These compounds were designed and synthesized as anti-PI3K agents, maintaining the common pharmacophoric features of several potent PI3K inhibitors.

Molecular Structure Analysis

The molecular structure of this compound includes a thieno[3,2-d]pyrimidin-2-yl moiety, a butyl group, and an acetamidophenyl group. The exact structure can be obtained from databases like PubChem.

Physical and Chemical Properties Analysis

This compound has a molecular weight of 438.0 g/mol, an XLogP3-AA of 4.6, a hydrogen bond donor count of 1, a hydrogen bond acceptor count of 6, a rotatable bond count of 8, and a topological polar surface area of 125 Ų.

Scientific Research Applications

Molecular Structure and Crystallography

• The compounds related to 2-({3-butyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(4-acetamidophenyl)acetamide have been studied for their crystal structures, revealing unique conformational features. These studies provide insights into the molecular structure and potential interactions of the compound, with a focus on the conformation about the methylene C atom of the thioacetamide bridge and intramolecular hydrogen bond stabilization (Subasri et al., 2016); (Subasri et al., 2017).

Quantum Chemical Analysis and Antiviral Applications

• Quantum chemical insights have been gained into the molecular structure and interactions of related compounds. This research has included analysis of hydrogen-bonded interactions, spectroscopic studies, and evaluations of the compound as a potential antiviral agent, particularly in the context of COVID-19 (Mary et al., 2020).

Inhibitory Activities and Potential Anticancer Applications

• Research has been conducted on the inhibitory activities of related thieno[2,3-d]pyrimidine derivatives, with a focus on thymidylate synthase and dihydrofolate reductase inhibitors. These studies have implications for potential anticancer applications (Gangjee et al., 2008); (Hafez & El-Gazzar, 2017).

Heterocyclic Synthesis

• Studies on the synthesis of heterocyclic compounds using precursors related to the compound have been conducted. These investigations have explored various reactions to create novel heterocyclic structures with potential biological activities (Harb et al., 2006).

Additional Antimicrobial and Antitumor Activities

• Further research into the antimicrobial and antitumor activities of related thieno[2,3-d]pyrimidines has been conducted, expanding the understanding of the potential therapeutic applications of these compounds in treating various bacterial, fungal, and cancer cell lines (Majithiya & Bheshdadia, 2022); (Meng et al., 2012).

Mechanism of Action

While the specific mechanism of action for this compound is not mentioned, similar thieno[2,3-d]pyrimidine derivatives have been evaluated for their antiproliferative activity on NCI 60 cell lines and their enzymatic activity against PI3K isoforms.

Future Directions

The future directions for this compound could involve further studies on its biological activities and potential applications in medical or pharmaceutical research. Optimization of the compound could lead to the discovery of new anticancer agents.